Cas no 62367-68-4 (1-(2-phenyl-1H-indol-3-yl)butane-1,3-dione)

• Product name: 1-(2-phenyl-1H-indol-3-yl)butane-1,3-dione
• CAS No: 62367-68-4
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 956580
• PubChem ID: 100403

1-(2-phenyl-1H-indol-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenyl-1H-indol-3-yl)butane-1,3-dione
• 1-(2-Phenyl-1H-indol-3-yl)-1,3-butanedione
• 1-(2-phenyl-indol-3-yl)-butane-1,3-dione
• 1,3-Butanedione, 1-(2-phenyl-1H-indol-3-yl)-
• 1H-Indole, 3-(1,3-dioxobutyl)-2-phenyl-
• AC1L2OOA
• AC1Q5CEE
• BRN 1478242
• KST-1B6679
• NSC294988
• NSC-294988
• 62367-68-4
• DTXSID90211406
• NSC 294988

• Inchi： InChI=1S/C18H15NO2/c1-12(20)11-16(21)17-14-9-5-6-10-15(14)19-18(17)13-7-3-2-4-8-13/h2-10,19H,11H2,1H3
• InChI Key： WSVUDCGHZTZRRU-UHFFFAOYSA-N
• SMILES： CC(=O)CC(=O)C1=C(NC2=CC=CC=C21)C3=CC=CC=C3

Computed Properties

• Exact Mass: 277.11035
• Monoisotopic Mass: 277.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles